![molecular formula C13H17N B3233316 3-Benzyl-3-azabicyclo[3.1.1]heptane CAS No. 1352925-67-7](/img/structure/B3233316.png)
3-Benzyl-3-azabicyclo[3.1.1]heptane
Overview
Description
3-Benzyl-3-azabicyclo[3.1.1]heptane is a chemical compound . It is stored in a dark place, sealed in dry, at room temperature .
Synthesis Analysis
The synthesis of 3-Azabicyclo[3.1.1]heptanes was demonstrated in 2022 . The process involves the reduction of spirocyclic oxetanyl nitriles . This method has been reported to have simple operation, mild conditions, and excellent functional group tolerance .Molecular Structure Analysis
The molecular structure of 3-Benzyl-3-azabicyclo[3.1.1]heptane has been studied . It is known that both cores had similar angles between the exit vectors (119-120°), a similar distance between substituents (4.8-5.0 Å), and similar physicochemical properties .Chemical Reactions Analysis
The chemical reactions of 3-Benzyl-3-azabicyclo[3.1.1]heptane involve the reduction of spirocyclic oxetanyl nitriles . The mechanism, scope, and scalability of this transformation were studied .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Benzyl-3-azabicyclo[3.1.1]heptane have been studied . The density, heat of sublimation, and impact sensitivity were estimated by electrostatic potential analysis of the molecular surface .Mechanism of Action
Future Directions
properties
IUPAC Name |
3-benzyl-3-azabicyclo[3.1.1]heptane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N/c1-2-4-11(5-3-1)8-14-9-12-6-13(7-12)10-14/h1-5,12-13H,6-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVTBBEDFAJAYQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC1CN(C2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-3-azabicyclo[3.1.1]heptane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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